4-(4-chlorophenyl)-6-(4-methylphenyl)-4,5-dihydro-3(2H)-pyridazinone

• IUPAC Name: 5-(4-chlorophenyl)-3-(4-methylphenyl)-4,5-dihydro-1H-pyridazin-6-one
• InChI: InChI=1S/C17H15ClN2O/c1-11-2-4-13(5-3-11)16-10-15(17(21)20-19-16)12-6-8-14(18)9-7-12/h2-9,15H,10H2,1H3,(H,20,21)
• InChI Key: ZOFIHPIYIHANKX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NNC(=O)C(C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H15ClN2O
• Molecular Weight: 298.8 g/mol

Description

The compound “4-(4-chlorophenyl)-6-(4-methylphenyl)-4,5-dihydro-3(2H)-pyridazinone” is a pyridazinone derivative. Pyridazinones are a class of organic compounds containing a pyridazine ring, which is a six-membered aromatic ring with two nitrogen atoms. The “4,5-dihydro-3(2H)” part suggests that the pyridazine ring is partially saturated.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridazinone ring, along with phenyl rings substituted with chlorine and methyl groups.

Chemical Reactions Analysis

As a pyridazinone derivative, this compound might undergo reactions typical for this class of compounds, such as hydrolysis, reduction, and various substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. The presence of the pyridazinone ring and the chlorine and methyl substitutions would likely affect its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. Pyridazinone derivatives are known to have various biological activities, but the exact mechanism would depend on the specific substitutions and the biological target.

Future Directions

The study of pyridazinone derivatives is an active area of research due to their diverse biological activities. Future research could explore the synthesis, characterization, and biological activity of this specific compound.